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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
surface modification of titanium alloys, specifically through laser surface alloying (LSA) with
chromium. This technique is employed to enhance the surface properties of titanium, such as
hardness, wear resistance, and corrosion resistance, which is of particular interest for
biomedical implants and devices where biocompatibility and durability are critical.

Application Notes
Introduction to Laser Surface Alloying of Titanium with
Chromium

Titanium and its alloys, such as Ti-6Al-4V, are extensively used in the biomedical field due to
their excellent biocompatibility, high strength-to-weight ratio, and good corrosion resistance.
However, their relatively poor tribological properties, including low hardness and high
coefficient of friction, can lead to wear and the release of metallic ions into the body, potentially
causing adverse tissue reactions. Laser surface alloying (LSA) is an advanced surface
modification technique that utilizes a high-energy laser beam to melt a thin layer of the titanium
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substrate along with a pre-deposited or co-deposited chromium-containing material. The
subsequent rapid cooling and solidification result in a novel surface alloy with a refined
microstructure and significantly improved properties.[1]

Chromium is an effective alloying element for titanium as it can form hard intermetallic
compounds and solid solutions, leading to a substantial increase in surface hardness and wear
resistance. Furthermore, the formation of a stable passive chromium oxide layer can enhance
the corrosion resistance of the titanium alloy in physiological environments.

Key Benefits of Laser Surface Alloying with Chromium:

o Enhanced Hardness: The formation of Ti-Cr intermetallic phases and solid solutions leads to
a significant increase in surface microhardness.

e Improved Wear Resistance: The hardened surface exhibits a lower wear rate, reducing the
generation of wear debris.

» Increased Corrosion Resistance: The presence of chromium promotes the formation of a
stable and protective passive film, improving resistance to corrosion in aggressive
environments like simulated body fluid.

o Metallurgical Bonding: LSA creates a strong metallurgical bond between the alloyed layer
and the substrate, ensuring excellent adhesion and preventing delamination.

o Precise Control: The laser process allows for precise control over the alloyed depth and
width, enabling selective surface modification of complex geometries.

Microstructural Characteristics

The rapid heating and cooling rates inherent to the LSA process lead to the formation of a fine
and often non-equilibrium microstructure in the alloyed zone. For Ti-6Al-4V alloyed with
chromium, the microstructure typically consists of a fine lamellar o + 3 structure, with the
potential formation of intermetallic compounds such as Cr2Ti.[2] The addition of chromium can
also lead to a reduction in the primary (3 grain size.[3]

Quantitative Data Summary
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The following tables summarize the typical improvements in material properties observed after

laser surface alloying of titanium alloys with chromium.

Substrate (Ti-6Al-
Property

Laser Surface

Alloyed (Ti-6Al-4V Reference

4V)
+ Cr)
) 402 £ 18 HV1o (with 3
Microhardness (HV) ~350 - 400 HV [3]
wit% Cr)
Significantly Reduced
Wear Rate (mm3/Nm) ~1.39x 1073 [4]

(qualitative)

Corrosion Current ] ] N
) Varies with conditions
Density (UA/cm?)

Lower than substrate

[5][6]

(qualitative)

Note: Quantitative data for wear rate and corrosion current density for direct Ti-Cr LSA is limited

in the provided search results. The table reflects qualitative improvements, and specific values

would be highly dependent on the exact laser parameters, chromium concentration, and testing

environment.

Experimental Protocols

This section provides detailed protocols for performing laser surface alloying of titanium with

chromium and for the subsequent characterization of the modified surface.

Protocol 1: Substrate Preparation

Objective: To prepare the titanium alloy substrate for laser surface alloying, ensuring a clean

and uniform surface for optimal laser absorption and alloying.

Materials:

o Titanium alloy (e.g., Ti-6Al-4V) coupons

« Silicon carbide (SiC) grinding papers (240, 400, 600, 800, 1200 grit)[7]

» Polishing cloths
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Diamond paste (e.g., 9 pum, 6 um, 3 pum) or colloidal silica[8]

Acetone

Ethanol

Deionized water

Ultrasonic bath

Procedure:

Sectioning: Cut the titanium alloy into specimens of the desired dimensions using a suitable
cutting method (e.g., abrasive waterjet or wire electrical discharge machining) to minimize
thermal damage.

Grinding: Mechanically grind the surface of the specimens using progressively finer SiC
papers (from 240 to 1200 grit) with water as a lubricant to remove any surface contamination
and achieve a flat surface.[7]

Polishing: Polish the ground surface using diamond paste on polishing cloths to achieve a
mirror-like finish.[8] A final polishing step with colloidal silica can be performed for a superior
surface finish.[8]

Cleaning: Thoroughly clean the polished specimens in an ultrasonic bath with acetone,
followed by ethanol, and finally deionized water, for 10-15 minutes in each solvent to remove
any organic residues and polishing debris.

Drying: Dry the cleaned specimens with a stream of hot air or in a desiccator before the
alloying process.

Protocol 2: Laser Surface Alloying

Objective: To create a chromium-alloyed layer on the titanium substrate using a high-power

laser.

Equipment and Materials:
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High-power laser system (e.g., Nd:YAG, fiber, or CO2 laser)

Chromium powder (typically <100 um particle size)

Powder feeding system (for co-deposition) or pre-placement method

Inert gas supply (e.g., Argon) and shielding gas nozzle

Computer numerical control (CNC) system for precise movement of the laser or workpiece

Procedure:

e Chromium Deposition (Pre-placement Method):

o Create a uniform layer of chromium powder on the prepared titanium substrate. This can
be achieved by creating a slurry of the powder with a binder (e.g., a polymer in a volatile
solvent) and applying it to the surface, followed by drying. The layer thickness should be
carefully controlled.

« Laser Processing Setup:

o Mount the prepared titanium specimen on the CNC table.

o Set the laser parameters. Typical parameters for alloying titanium with chromium could be:

Laser Power: 100 - 500 W

Scanning Speed: 5 - 20 mm/s

Beam Diameter: 1 - 3 mm

Shielding Gas Flow Rate (Argon): 10 - 20 L/min

 Alloying Process:

o Initiate the laser beam and the CNC movement to scan the laser across the chromium-
coated surface. The laser melts the chromium powder and a thin layer of the underlying
titanium substrate.
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o Ensure a continuous flow of inert shielding gas (Argon) to protect the molten pool from
atmospheric contamination (oxidation and nitridation).

o For creating a larger alloyed area, multiple overlapping tracks can be made. A typical
overlap of 30-50% is used to ensure a uniform alloyed layer.

e Cooling: Allow the specimen to cool to room temperature under the inert gas shield.

Protocol 3: Post-Alloying Characterization

Objective: To evaluate the microstructure, composition, and mechanical properties of the laser-
alloyed surface.

Equipment:

Scanning Electron Microscope (SEM) with Energy Dispersive X-ray Spectroscopy (EDX)

X-ray Diffractometer (XRD)

Vickers Microhardness Tester

Tribometer (for wear testing)

Potentiostat (for corrosion testing)

Procedure:

o Metallographic Preparation:

o Section the alloyed specimen perpendicular to the laser track.

o Mount the cross-section in a conductive resin.

o Grind and polish the cross-section using the procedure described in Protocol 1.

o Etch the polished surface with a suitable etchant (e.g., Kroll's reagent: 2-3 mL HF, 4-6 mL
HNOs, and 100 mL Hz20) to reveal the microstructure.[9]

¢ Microstructure and Compositional Analysis:
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o SEM: Examine the cross-section of the alloyed layer using an SEM to observe the
microstructure, including the alloyed zone, heat-affected zone (HAZ), and the substrate.[2]
[10]

o EDX: Perform EDX analysis to determine the elemental composition and distribution of
chromium and titanium within the alloyed layer.[2][10]

e Phase Analysis:

o XRD: Use an X-ray diffractometer to identify the phases present in the alloyed layer, such
as a-Ti, B-Ti, and any Ti-Cr intermetallic compounds.[9]

e Mechanical Properties:

o Microhardness: Measure the Vickers microhardness profile across the cross-section of the
alloyed layer, from the surface into the substrate, using a microhardness tester with a
typical load of 100-300 gf and a dwell time of 15 seconds.[9]

o Wear Resistance: Conduct pin-on-disk or reciprocating wear tests using a tribometer to
determine the wear rate and coefficient of friction of the alloyed surface against a counter-
body (e.g., a steel or ceramic ball).

e Corrosion Behavior:

o Perform potentiodynamic polarization tests in a simulated physiological solution (e.qg.,
3.5% NaCl solution or simulated body fluid) using a potentiostat with a three-electrode
setup (working electrode: the alloyed sample; counter electrode: platinum; reference
electrode: saturated calomel electrode).[6][11]

o Determine the corrosion potential (Ecorr) and corrosion current density (icorr) from the
Tafel plots to evaluate the corrosion resistance.[11]

Visualizations
Experimental Workflow
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Caption: Workflow for laser surface alloying of titanium with chromium.
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Caption: Influence of LSA parameters on surface properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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